Cas no 917460-32-3 (2-amino-2,3-dihydro-1H-Indene-2-acetic acid)

• Product Name: 2-amino-2,3-dihydro-1H-Indene-2-acetic acid
• CAS No: 917460-32-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1015831
• PubChem ID: 57444002
• Update Time: 2025-05-22

2-amino-2,3-dihydro-1H-Indene-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2,3-dihydro-1H-Indene-2-acetic acid
• 2-(2-Amino-2,3-dihydro-1H-inden-2-yl)acetic acid
• 2-(2-amino-2,3-dihydro-1H-inden-2-yl)aceticacid
• 917460-32-3
• SCHEMBL4240413
• SS-4781
• 2-(2-amino-1,3-dihydroinden-2-yl)acetic acid
• AKOS013991052
• (2-AMINO-1,3-DIHYDROINDEN-2-YL)ACETIC ACID

• MDL： MFCD20384999
• Inchi： 1S/C11H13NO2/c12-11(7-10(13)14)5-8-3-1-2-4-9(8)6-11/h1-4H,5-7,12H2,(H,13,14)
• InChI Key： BUBBNTKAGQQNKW-UHFFFAOYSA-N
• SMILES： OC(CC1(CC2C=CC=CC=2C1)N)=O

Computed Properties

• Exact Mass: 191.095
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2,3-dihydro-1H-Indene-2-acetic acid

Compound CAS No. 917460-32-3: 2-Amino-2,3-Dihydro-1H-Indene-2-Acetic Acid

2-Amino-2,3-dihydro-1H-indene-2-acetic acid (CAS No. 917460-32-3) is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of amino acids, specifically those with an indene backbone, which contributes to its distinctive properties and potential applications. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its significance in drug discovery and material synthesis.

The molecular structure of 2-amino-2,3-dihydro-1H-indene-2-acetic acid is characterized by a fused bicyclic system comprising an indene ring and an acetic acid moiety. The presence of the amino group (-NH₂) at the 2-position of the indene ring introduces unique electronic and steric properties, making it a versatile building block for various chemical transformations. Researchers have exploited these features to develop novel synthetic routes for constructing bioactive molecules with potential therapeutic applications.

One of the most promising areas of research involving this compound is its role in drug development. Recent studies have demonstrated that 2-amino-2,3-dihydro-1H-indene-2-acetic acid can serve as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, derivatives of this compound have shown potential in inhibiting key enzymes associated with chronic inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its importance in the design of next-generation therapeutics.

In addition to its pharmacological applications, CAS No. 917460-32-3 has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. Recent research has highlighted its role in enhancing the catalytic activity of MOFs for applications such as gas storage and catalytic hydrogenation.

The synthesis of 2-amino-2,3-dihydro-1H-indene-2-acetic acid involves a multi-step process that typically begins with the preparation of the indene derivative followed by functionalization to introduce the amino and acetic acid groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly desirable for pharmaceutical applications.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of CAS No. 917460-32-3. Density functional theory (DFT) calculations have revealed that the amino group significantly influences the compound's electronic distribution, making it more susceptible to nucleophilic attacks. This understanding has facilitated the design of more efficient synthetic pathways and reaction conditions.

In conclusion, CAS No. 917460-32-3, or 2-amino-2,3-dihydro-1H-indene-2-acetic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and bioactivity studies, positions it as a key player in future research endeavors. As ongoing investigations continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.